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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B8068905 Get Quote

Introduction

CY5-N3, also known as Sulfo-Cyanine5-azide, is a bright, far-red fluorescent dye containing an

azide (-N3) functional group.[1][2] This feature makes it an ideal probe for bio-orthogonal

labeling and imaging through "click chemistry" reactions, such as the copper-catalyzed azide-

alkyne cycloaddition (CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC).[3]

Its strong absorption and emission in the far-red spectrum (excitation/emission maxima at ~646

nm and ~662 nm, respectively) minimize background fluorescence from native cellular

components, making it highly suitable for sensitive applications in cell biology, molecular

imaging, and drug development.[1][2][4] Proper preparation of stock and working solutions is

critical for achieving reliable and reproducible experimental results.

Data Presentation
Quantitative data for CY5-N3 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of CY5-N3
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Property Value Reference

Synonyms Sulfo-Cyanine5-azide [1][2]

Molecular Weight
~738.92 - 762.98 g/mol (varies

by salt form)
[2][5][6]

Appearance Dark blue crystalline powder [4][5]

Excitation Max (λex) ~646 nm [2][4]

Emission Max (λem) ~662 nm [2][4]

| Primary Solvents | DMSO, DMF, Water (for sulfo- forms) |[2][5][7] |

Table 2: Recommended Concentrations for CY5-N3 Solutions

Solution Type
Concentration
Range

Common Solvents Primary Use

Stock Solution 1 - 10 mM
Anhydrous DMSO,
DMF

Long-term storage
and preparation of
working solutions

| Working Solution | 0.1 - 10 µM | PBS, HEPES, Serum-free media | Bio-orthogonal labeling,

cell and tissue imaging |

Table 3: Storage and Handling Guidelines

Form
Storage
Temperature

Conditions Stability Notes

Powder -20°C
Protect from light
and moisture

Stable for up to 24
months

Stock Solution (in

DMSO)
-20°C or -80°C

Aliquot, protect from

light

Stable for 1-12

months; avoid

repeated freeze-thaw

cycles
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| Working Solution (Aqueous) | 4°C (short-term) | Prepare fresh before use | Unstable in

aqueous solutions; use immediately for best results |

Experimental Protocols
Protocol 1: Preparation of a 10 mM CY5-N3 Stock
Solution
This protocol describes the preparation of a concentrated stock solution in anhydrous dimethyl

sulfoxide (DMSO). Using anhydrous DMSO is crucial as cyanine dyes can be sensitive to

hydrolysis.[8]

Materials and Equipment:

CY5-N3 solid powder (e.g., 1 mg)

Anhydrous DMSO

Microcentrifuge tubes (amber or wrapped in foil)

Vortex mixer

Precision micropipettes

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of CY5-N3 powder to equilibrate to room

temperature for 15-20 minutes. This prevents condensation of atmospheric moisture inside

the vial.

Calculation: Calculate the volume of anhydrous DMSO required to achieve a 10 mM

concentration. The volume will depend on the molecular weight (MW) of the specific CY5-N3
salt provided by the manufacturer.

Example Calculation (assuming MW = 738.92 g/mol for 1 mg of powder):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://biotium.com/faqs/how-stable-are-cf-dyes/
https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.benchchem.com/product/b8068905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volume (L) = [Mass (g) / MW ( g/mol )] / Concentration (mol/L)

Volume (µL) = [0.001 g / 738.92 g/mol ] / 0.010 mol/L * 1,000,000 µL/L ≈ 135.3 µL

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the CY5-N3 powder.

Mixing: Cap the vial tightly and vortex at high speed for 2-5 minutes or until the powder is

completely dissolved.[9] Gentle sonication can be used if dissolution is difficult.[2]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots (e.g., 5-10 µL) in amber or foil-wrapped

microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C or -80°C, protected from light.[2][3] When stored

correctly, the DMSO stock solution can be stable for several months.[3]

Protocol 2: Preparation of a 10 µM CY5-N3 Working
Solution
This protocol describes the dilution of the stock solution to a final working concentration

suitable for most cell labeling and imaging experiments.[2]

Materials and Equipment:

10 mM CY5-N3 stock solution (from Protocol 1)

Desired aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4; HEPES) or serum-

free cell culture medium.[2]

Sterile microcentrifuge tubes

Precision micropipettes

Procedure:

Thawing: Remove one aliquot of the 10 mM CY5-N3 stock solution from the freezer and

thaw it at room temperature, protected from light.
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Dilution: Prepare the working solution by diluting the stock solution 1:1000 in the desired

buffer.

Example for 1 mL of working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

PBS.

Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.

Immediate Use: Use the working solution immediately for your experiment. Cyanine dyes are

less stable in aqueous buffers, and fresh preparation ensures optimal fluorescence and

reactivity.[1][2]

Mandatory Visualization
The following diagram illustrates the complete workflow from solid reagent to the final working

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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